Cas no 872977-95-2 (N/A)

• Product Name: N/A
• CAS No: 872977-95-2
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 2067582
• PubChem ID: 11623581
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethoxy-2-methylbenzo[b][1]benzoxepine-1,10-diol
• CHEMBL510988
• Bauhiniastatin 3
• 872977-95-2
• 3,7-dimethoxy-2-methylbenzo(b)(1)benzoxepine-1,10-diol
• N/A

• Inchi： 1S/C17H16O5/c1-9-14(21-3)8-10-4-5-11-13(20-2)7-6-12(18)17(11)22-16(10)15(9)19/h4-8,18-19H,1-3H3
• InChI Key： ONNAYQNJOKQYOH-UHFFFAOYSA-N
• SMILES： COC1C(C)=C(O)C2=C(C=CC3C(O2)=C(O)C=CC=3OC)C=1

Computed Properties

• Exact Mass: 300.09977361Da
• Monoisotopic Mass: 300.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.998
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines